Cas no 790-83-0 (Diphenylmethane-4,4'-dicarboxylic Acid)

• Product name: Diphenylmethane-4,4'-dicarboxylic Acid
• CAS No: 790-83-0
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• MDL: MFCD00060322
• CID: 562989
• PubChem ID: 314352

Diphenylmethane-4,4'-dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4,4'-methylenebis-
• 4,4'-METHYLENEDIBENZOICACID
• 4-[(4-carboxyphenyl)methyl]benzoic acid
• DIPHENYLMETHANE-4,4'-DICARBOXYLIC ACID
• 4,4'-dicarboxydiphenylmethane
• 4,4'-methanediyl-dibenzoic acid
• Benzoicacid,4,4'-methylenebis
• p,p'-Methylenedibenzoic acid
• Bis(4-carboxyphenyl)methane
• Bis(p-carboxyphenyl)methane
• Diphenylmethan-4,4'-dicarboxylic acid
• AKOS025309996
• E75811
• 790-83-0
• DIPHENYLMETHANE-4,4-DICARBOXYLICACID
• DTXSID30310785
• CS-0157581
• 4,4'-methylenedibenzoic acid
• MFCD00060322
• FT-0676246
• BS-48967
• 4-[(4-4,4'-Methylenedibenzoic acidcarboxyphenyl)methyl]benzoic acid
• SCHEMBL68390
• Benzoicacid,4,4'-methylenebis-
• A839577
• 4,4′-Methylenebis[benzoic acid] (ACI)
• Benzoic acid, 4,4′-methylenedi- (6CI, 7CI, 8CI)
• 4,4′-Methylenebis(benzoic acid)
• 4,4′-Methylenedibenzoic acid
• Diphenylmethane-4,4′-dicarboxylic acid
• Diphenylmethane-4,4 inverted exclamation marka-dicarboxylic acid
• Diphenylmethane-4,4'-dicarboxylic Acid

• MDL： MFCD00060322
• Inchi： 1S/C15H12O4/c16-14(17)12-5-1-10(2-6-12)9-11-3-7-13(8-4-11)15(18)19/h1-8H,9H2,(H,16,17)(H,18,19)
• InChI Key： VTDMBRAUHKUOON-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(CC2C=CC(C(O)=O)=CC=2)=CC=1)O

Computed Properties

• Exact Mass: 256.073559g/mol
• Surface Charge: 0
• XLogP3: 2.7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 256.073559g/mol
• Monoisotopic Mass: 256.073559g/mol
• Topological Polar Surface Area: 74.6Ų
• Heavy Atom Count: 19
• Complexity: 291
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Density: 1.321
• Melting Point: 346 °C
• Boiling Point: 485.2±38.0 °C at 760 mmHg
• Flash Point: 261.3±23.3 °C
• PSA: 74.60000
• LogP: 2.67380
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Diphenylmethane-4,4'-dicarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Diphenylmethane-4,4'-dicarboxylic Acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes